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Compound of Interest

Compound Name: Indium-113

Cat. No.: B081189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Indium-113m (¹¹³ᵐIn)

for liver and spleen imaging. Detailed protocols for the preparation of ¹¹³ᵐIn-labeled

radiopharmaceuticals and their application in preclinical and clinical imaging are outlined below.

Introduction to Indium-113m for Hepatosplenic
Imaging
Indium-113m is a short-lived radionuclide (half-life of 1.7 hours) that has been utilized for

various diagnostic imaging procedures, including liver and spleen scintigraphy.[1] Its favorable

physical properties, such as a simple decay scheme and the availability from a long-lived

parent (¹¹³Sn) generator, make it a practical choice in nuclear medicine.[1][2] For liver and

spleen imaging, ¹¹³ᵐIn is typically prepared as a colloidal or phytate formulation.[3][4] Following

intravenous administration, these particles are rapidly cleared from the bloodstream by the

reticuloendothelial system (RES), with predominant uptake by the Kupffer cells in the liver and

phagocytic cells in the spleen.[1][5] This selective accumulation allows for the visualization of

these organs and the detection of functional abnormalities or space-occupying lesions.[6][7]

Key Applications in Liver and Spleen Imaging
Assessment of Liver and Spleen Morphology and Function: Evaluation of the size, shape,

and position of the liver and spleen. The distribution of the radiotracer provides an estimate
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of the functional RES cell mass.[1][6]

Detection of Hepatic Lesions: Identification of tumors, abscesses, and cysts as areas of

decreased radioactivity ("cold spots").[7][8]

Diagnosis of Diffuse Liver Diseases: In conditions like cirrhosis, there is often reduced liver

uptake and a corresponding increase in splenic and bone marrow uptake of the radiocolloid.

[1][6]

Evaluation of Splenomegaly: Increased splenic uptake and size can be readily visualized.[6]

[9]

Quantitative Data Summary
The following table summarizes the biodistribution of different Indium-113m preparations in the

liver and spleen based on available literature.

Radiophar
maceutical

Animal
Model

Time Post-
Injection

Liver
Uptake (%
Injected
Dose)

Spleen
Uptake (%
Injected
Dose)

Reference

¹¹³ᵐIn-phytate Mice 15 min ~80% Not specified [3]

¹¹³ᵐIn-phytate Animals 180 min
< 35%

(clearance)

< 10%

(clearance)
[3]

¹¹³ᵐIn colloid
Normal

Human
Not specified 95-97% 3-5% [5]

¹¹³ᵐIn colloid
Human

(Cirrhosis)
Not specified

Significantly

decreased

Significantly

increased
[1]

Experimental Protocols
Protocol 1: Preparation of ¹¹³ᵐIn-Phytate
This protocol describes the labeling of sodium phytate with Indium-113m.[3]

Materials:
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Sterile, pyrogen-free vial containing lyophilized sodium phytate (15 mg).

Sterile eluate of ¹¹³ᵐIn-chloride from a ¹¹³Sn/¹¹³ᵐIn generator.

0.5M phosphate buffer.

1M NaOH solution.

Pyrogen-free water.

Procedure:

Prepare a stock solution of sodium phytate by dissolving it in pyrogen-free water.

Adjust the pH of the phytate solution to approximately 11 using 1M NaOH.

Add 0.5M phosphate buffer to the solution.

For labeling, add 5 cm³ of sterile ¹¹³ᵐIn-chloride eluate to the lyophilized phytate vial.

The final product is ready for quality control and administration.

Quality Control:

Radiochemical Purity: Assessed by thin-layer chromatography on Sephadex G-15 with 15%

sodium azide (pH 7.7) as the mobile phase. ¹¹³ᵐIn-phytate moves with the solvent front,

while unbound indium remains at the origin.[3] A radiochemical purity of >90% is desirable.[3]

Protocol 2: Preparation of ¹¹³ᵐIn Colloid
This protocol details the preparation of an Indium-113m colloid for liver and spleen imaging.[2]

[10]

Materials:

Sterile eluate of ¹¹³ᵐInCl₃ in 0.05 N HCl from a ¹¹³Sn/¹¹³ᵐIn generator.

Ferric chloride solution (40 µg/ml in 0.04N HCl).
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Phosphate buffer.

0.5 N NaOH.

Procedure:

To 2.5 ml of the sterile ¹¹³ᵐIn generator eluate, add 0.5 ml of the ferric chloride solution.

Adjust the pH to between 7.5 and 8.5 by adding 2 ml of phosphate buffer. This pH range is

optimal for the formation of the ¹¹³ᵐIn colloid.[10]

The final preparation is a sterile ¹¹³ᵐIn colloid ready for administration.

Quality Control:

Liver Uptake: Can be determined in an animal model (e.g., mice) to confirm high uptake

(typically 85-90%).[10]

Protocol 3: Liver and Spleen Imaging Procedure
This protocol outlines the general steps for acquiring liver and spleen scans using an ¹¹³ᵐIn-

labeled radiopharmaceutical.

Patient Preparation:

No specific patient preparation is generally required.[11]

Radiopharmaceutical Administration:

Adult Dose: 100–180 MBq of ¹¹³ᵐIn-phytate or colloid.[3]

Pediatric Dose: 37–55 MBq of ¹¹³ᵐIn-phytate or colloid.[3]

Route of Administration: Intravenous injection.[3]

Image Acquisition:

Time to Imaging: Imaging can commence approximately 5-20 minutes post-injection.[5][11]
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Imaging Equipment: A gamma camera or a rectilinear scanner can be used.[3][5]

Projections:

Anterior view.[3]

Posterior view.[3]

Right lateral view.[3]

Left anterior oblique view of the spleen may also be acquired.[5]

Acquisition Parameters: Acquire static images for a preset number of counts (e.g., 600,000

to 800,000 counts per view) or for a set time (e.g., 5-10 minutes).[5][8][11]
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Caption: Experimental workflow for Indium-113m liver and spleen imaging.
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Caption: Logical relationship of ¹¹³ᵐIn agents to imaging applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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